1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 1-[(E)-but-2-enyl]-2-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C11H18O/c1-3-4-7-11(9-12)8-5-6-10(11)2/h3-4,9-10H,5-8H2,1-2H3/b4-3+
• InChI Key: XNNQGVHKCYIZEA-ONEGZZNKSA-N
• Isomeric SMILES: C/C=C/CC1(CCCC1C)C=O
• Canonical SMILES: CC=CCC1(CCCC1C)C=O

Description

1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde (CAS 1937221-59-4) is a cyclopentane-based aldehyde with a molecular formula of C₁₁H₁₈O and a molecular weight of 166.26 g/mol . Its structure features a cyclopentane ring substituted with a methyl group at position 2 and a but-2-en-1-yl chain at position 1, terminated by an aldehyde functional group.

Preparation Methods

The synthesis of 1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the reaction of 2-methylcyclopentanone with crotyl bromide in the presence of a base such as potassium carbonate. The reaction proceeds via an alkylation mechanism, followed by oxidation to introduce the aldehyde group. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The but-2-en-1-yl group can undergo substitution reactions, particularly with nucleophiles, leading to the formation of various substituted derivatives.

Addition: The double bond in the but-2-en-1-yl group can participate in addition reactions, such as hydrogenation or halogenation, to form saturated or halogenated products.

Common reagents and conditions used in these reactions include organic solvents like tetrahydrofuran (THF) or dichloromethane (DCM), and catalysts such as palladium or platinum for hydrogenation reactions. Major products formed from these reactions include carboxylic acids, alcohols, and various substituted derivatives.

Scientific Research Applications

1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives may exhibit biological activity, making it a candidate for drug discovery and development.

Medicine: Research into its potential therapeutic effects is ongoing, particularly in the context of anti-inflammatory and antimicrobial properties.

Industry: It is used in the production of fragrances and flavoring agents due to its unique structural features and reactivity.

Mechanism of Action

The mechanism by which 1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde exerts its effects depends on its specific application. In chemical reactions, the aldehyde group is highly reactive, allowing it to participate in various transformations. In biological systems, its mechanism of action may involve interactions with specific enzymes or receptors, leading to modulation of biochemical pathways. The molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Data Tables: Structural and Analytical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde	C₁₁H₁₈O	166.26	Methyl, butenyl, aldehyde	Moderate steric hindrance, hydrophobic
1-(But-2-en-1-yl)cyclopentane-1-carbaldehyde	C₁₀H₁₆O	152.23	Butenyl, aldehyde	Higher reactivity, lower lipophilicity
(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	C₇H₁₂O	112.17	Methyl, aldehyde	Chiral, compact structure
1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde	C₁₀H₁₈O₂	170.25	Hydroxypropyl, methyl, aldehyde	Polar, H-bond donor
1-[(But-2-en-1-yl)oxy]-4-ethylbenzene	C₁₂H₁₆O	176.26	Butenyl ether, ethylbenzene	Aromatic, non-aldehydic

Research Findings and Trends

• Polarity and Solubility : Hydroxy-substituted analogs (e.g., CAS 1934654-17-7) exhibit enhanced solubility in polar solvents, whereas the target compound’s hydrophobicity may favor lipid membrane penetration .
• Synthetic Accessibility : Piperazine-based derivatives () show lower yields (e.g., 16–53%), suggesting synthetic challenges absent in simpler cyclopentane aldehydes .

Biological Activity

1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde is an organic compound notable for its unique structure, which features a cyclopentane ring substituted with a but-2-en-1-yl group and an aldehyde functional group. This compound has garnered interest in medicinal chemistry due to its potential biological activities, which are still under investigation.

• Molecular Formula : C₁₁H₁₄O
• Molecular Weight : Approximately 166.26 g/mol
• Functional Groups : Aldehyde, alkene

The presence of the aldehyde group is significant as it can participate in various chemical reactions, enhancing the compound's potential utility in organic synthesis and biological applications.

The biological activity of 1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde is primarily attributed to its aldehyde functionality. Aldehydes can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their functions and influencing various biochemical pathways. This interaction can lead to diverse biological effects, including:

• Enzyme Inhibition : Aldehyde groups may inhibit specific enzymes by binding to their active sites.
• Cell Signaling Modulation : Interactions with cellular receptors could alter signaling pathways.

Case Studies

While direct case studies specifically involving 1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde are scarce, related compounds have shown promising results:

• Anticancer Activity : Research has indicated that aldehyde-containing compounds can exhibit cytotoxic effects against cancer cell lines. For example, a study on structurally related compounds demonstrated significant inhibitory effects on HeLa cells with IC50 values indicating strong anticancer potential.
• Antimicrobial Properties : Similar compounds have been documented to possess antimicrobial properties, suggesting that 1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde may also interact with microbial enzymes or membranes.

Synthesis and Applications

The synthesis of 1-(But-2-en-1-yl)-2-methylcyclopentane-1-carbaldehyde can be achieved through several methods involving organic reaction pathways that emphasize the formation of the aldehyde group while maintaining the integrity of the cyclopentane structure. Its applications include:

• Organic Synthesis : Serving as an intermediate in the synthesis of more complex organic molecules.

Application Area	Description
Organic Chemistry	Intermediate for pharmaceuticals and specialty chemicals
Biochemical Research	Investigating interactions between aldehydes and biological systems
Material Science	Developing new materials with specific properties